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Compound of Interest

Compound Name: Taltobulin intermediate-2

Cat. No.: B8768384 Get Quote

Introduction
Taltobulin (HTI-286) is a potent synthetic antimitotic agent, developed as an analogue of the

natural tripeptide hemiasterlin. It functions by inhibiting tubulin polymerization, leading to mitotic

arrest and apoptosis in cancer cells. The multi-step synthesis of Taltobulin requires the

purification of several key precursors to ensure the high purity and yield of the final active

pharmaceutical ingredient (API).

This document provides detailed application notes and protocols for the purification of a key

building block, Taltobulin Intermediate-2. Based on analysis of the likely synthetic route for

peptide analogues, this intermediate is identified as N-Boc-L-tert-Leucine. This protected amino

acid is a crucial component for peptide synthesis.

Note on Identification:Public databases show conflicting information for "Taltobulin
Intermediate-2." While some vendors associate it with CAS number 91133-59-4 (3-Methyl-2-

oxo-3-phenylbutanoic acid)[1][2], the logical synthesis pathway for a peptide analogue like

Taltobulin strongly points to the use of protected amino acid building blocks. N-Boc-L-tert-

Leucine (CAS: 62965-35-9) is a well-documented compound of this class and is essential for

introducing the characteristic bulky tert-leucine residue into the final Taltobulin structure.[3][4][5]

[6] The protocols herein are based on this identification.

Properties of Taltobulin Intermediate-2 (N-Boc-L-
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Understanding the physicochemical properties of N-Boc-L-tert-Leucine is critical for selecting

and optimizing a purification strategy.

Property Value Reference

Molecular Formula C₁₁H₂₁NO₄ [4][6]

Molecular Weight 231.29 g/mol [4]

Appearance
White to off-white crystalline

powder
[3][5]

Melting Point 118-121 °C [4]

Solubility

Soluble in organic solvents

(e.g., Dichloromethane, Ethyl

Acetate, Methanol, DMSO);

Insoluble in water.

[4][5]

Key Functional Groups

Carboxylic acid, tert-

butoxycarbonyl (Boc)

protecting group, bulky tert-

butyl side chain.

[3][6]

The key features influencing purification are the acidic carboxylic acid group and the greasy,

non-polar Boc and tert-butyl groups. This amphiphilic nature allows for several purification

strategies. Potential impurities from the synthesis include unreacted L-tert-leucine, residual di-

tert-butyl dicarbonate (Boc₂O), and other reaction byproducts.

Purification Strategy Overview
The primary goal is to remove unreacted starting materials, reagents, and byproducts. Based

on the properties of N-Boc-L-tert-Leucine, a multi-step approach involving extraction followed

by either flash chromatography or recrystallization is recommended.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chembk.com/en/chem/N-BOC-L-tert-Leucine
https://cymitquimica.com/cas/62965-35-9/
https://www.chembk.com/en/chem/N-BOC-L-tert-Leucine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3225606.htm
https://www.fengchengroup.com/amino-acids-and-derivatives/protective-amino-acid-boc-series/boc-l-tert-leucine-boc-tbu-gly-oh-bp-ep-usp.html
https://www.chembk.com/en/chem/N-BOC-L-tert-Leucine
https://www.chembk.com/en/chem/N-BOC-L-tert-Leucine
https://www.fengchengroup.com/amino-acids-and-derivatives/protective-amino-acid-boc-series/boc-l-tert-leucine-boc-tbu-gly-oh-bp-ep-usp.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3225606.htm
https://cymitquimica.com/cas/62965-35-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8768384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Reaction Mixture
(Post-synthesis)

Aqueous Workup / Extraction
(Acid/Base Extraction)

 Dissolve in EtOAc

Crude Product in
Organic Solvent

 Separate Layers

Solvent Evaporation

Crude Solid / Oil

Assess Purity &
Quantity

Flash Column
Chromatography

 Complex mixture
 or small scale

Recrystallization

 High quantity
 & crystalline solid

Pure N-Boc-L-tert-Leucine
(>98% Purity)
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Crude Intermediate
(Post-Workup)

Is the crude material
a solid or an oil?

Is initial purity >85%
(by NMR/TLC)?

 Solid

Use Flash Chromatography

 Oil

Is scale > 5g?

 Yes

 No / Complex

 No

Use Recrystallization

 Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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